(Z)-6-methoxy-2-(2,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-6-methoxy-2-(2,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one, also known as TMBPF, is a chemical compound that belongs to the family of benzofuran derivatives. It has been the subject of scientific research due to its potential applications in various fields, including pharmacology, biochemistry, and molecular biology.
Scientific Research Applications
Synthesis and Structural Elucidation
- The compound has been the subject of studies aiming at synthesizing novel organic compounds with potential biological activities. For instance, synthesis efforts have led to the creation of new derivatives with potential for further chemical and pharmacological investigations. Studies often involve the use of spectroscopic methods such as NMR and HREIMS for structural elucidation (Xia et al., 2011).
Potential Biological Activities
- Research into the biological activities of benzofuran derivatives has demonstrated moderate antitumor and antimicrobial properties for some compounds. This suggests a potential avenue for the development of new therapeutic agents based on the benzofuran scaffold (Xia et al., 2011).
- Additionally, the antioxidant activity of benzofuran derivatives synthesized through Strecker-type reactions has been explored. These compounds have shown good DPPH radical scavenging and ferric reducing antioxidant power, indicating their potential as antioxidant agents (Ezzatzadeh & Hossaini, 2018).
Chemical Synthesis and Applications
- The compound and its derivatives have been used as intermediates in the synthesis of more complex organic molecules. For example, it has been involved in the preparation of novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, showcasing its utility in organic synthesis (Saito et al., 1997).
Antioxidant Properties
- The search for natural antioxidants has included the investigation of benzofuran derivatives for their capacity to scavenge free radicals and reduce oxidative stress, an important factor in many chronic diseases (Jong & Chau, 1998).
properties
IUPAC Name |
(2Z)-6-methoxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18O6/c1-21-12-5-6-13-15(9-12)25-18(19(13)20)8-11-7-16(23-3)17(24-4)10-14(11)22-2/h5-10H,1-4H3/b18-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGKRUAYYNCFEES-LSCVHKIXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=C(C=C3OC)OC)OC)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=C(C=C3OC)OC)OC)/O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.